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Compound of Interest

Compound Name: N-Methyl-p-(o-tolylazo)aniline

Cat. No.: B090830

An In-depth Technical Guide to N-Methyl-p-(o-
tolylazo)aniline

This technical guide provides a comprehensive overview of the physical and chemical
properties, experimental protocols, and biological activities of N-Methyl-p-(o-tolylazo)aniline.
The information is intended for researchers, scientists, and professionals in drug development
and related fields.

Chemical Identity and Physical Properties

N-Methyl-p-(o-tolylazo)aniline, with the CAS number 17018-24-5, is an aromatic azo
compound.[1] While specific experimental data for this compound is limited in publicly available
literature, its fundamental properties can be summarized.

Table 1: Physical and Chemical Properties of N-Methyl-p-(o-tolylazo)aniline and Related
Compounds
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N-Methyl-p-(o- N-Methylaniline p-Toluidine
Property -

tolylazo)aniline (Precursor) (Precursor)
CAS Number 17018-24-5[1] 100-61-8[2][3] 106-49-0
Molecular Formula C14H1sN3[1] C7H9N[2][3] C7HsN
Molecular Weight 225.32 g/mol [1] 107.15 g/mol [3] 107.15 g/mol

- Colorless to brown ] ]
Appearance Not specified ] o White solid
viscous liquid[3]
Melting Point Not specified -57 °C[2] 43-45 °C
Boiling Point Not specified 195 °C[2] 200 °C
N - ) Slightly soluble in
Solubility Not specified Insoluble in water[3]
water

Density Not specified 0.989 g/mL at 25 °C[3] 1.046 g/cm3

Synthesis and Characterization

A plausible synthetic route for N-Methyl-p-(o-tolylazo)aniline involves a diazo coupling

reaction, a standard method for preparing azo dyes.

General Synthesis Protocol

The synthesis would typically proceed in two main steps:

o Diazotization of o-Toluidine: o-Toluidine is treated with a cold solution of sodium nitrite

(NaNO2) and a strong acid, such as hydrochloric acid (HCI), to form the o-tolyldiazonium

salt. This reaction is highly exothermic and must be carried out at low temperatures (0-5 °C)

to prevent the decomposition of the diazonium salt.

e Azo Coupling with N-Methylaniline: The resulting o-tolyldiazonium salt solution is then slowly

added to a solution of N-methylaniline, typically in a neutral or slightly acidic medium. The

electrophilic diazonium ion attacks the electron-rich aromatic ring of N-methylaniline, usually

at the para position, to form the azo compound N-Methyl-p-(o-tolylazo)aniline.
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A plausible synthetic workflow for N-Methyl-p-(o-tolylazo)aniline.

Characterization

The synthesized compound would be characterized using standard analytical techniques:

» Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR would confirm the
chemical structure by identifying the different types of protons and carbons and their
connectivity.

« Infrared (IR) Spectroscopy: IR spectroscopy would show characteristic absorption bands for
the N-H bond in the secondary amine, C-H bonds of the aromatic rings, and the N=N azo
bond.

e Mass Spectrometry (MS): Mass spectrometry would determine the molecular weight of the
compound and provide information about its fragmentation pattern, further confirming the
structure.

e High-Performance Liquid Chromatography (HPLC): HPLC can be used to assess the purity
of the compound. A method similar to that developed for 2-methyl-4-(2-tolylazo)aniline could
be adapted, using a C18 column with a methanol-water mobile phase and UV detection.[4]

[5]

Biological Activity and Metabolism

Toxicological Profile

The Registry of Toxic Effects of Chemical Substances (RTECS) classifies N-Methyl-p-(o-
tolylazo)aniline as a tumorigen.[1] This is consistent with the known carcinogenicity of some

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b090830?utm_src=pdf-body-img
https://www.benchchem.com/product/b090830?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/23183023/
https://www.jstage.jst.go.jp/article/joh/55/1/55_12-0218-BR/_html/-char/en
https://www.benchchem.com/product/b090830?utm_src=pdf-body
https://www.benchchem.com/product/b090830?utm_src=pdf-body
https://www.drugfuture.com/toxic/q11-q660.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b090830?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

other azo dyes and their metabolites. For instance, p-Chloro-o-toluidine, a structurally related
aromatic amine, is reasonably anticipated to be a human carcinogen.[6] Studies on N-
methylaniline have also raised concerns about its potential carcinogenicity and mutagenicity.[7]

Metabolism of Azo Dyes

Azo dyes are generally metabolized in the body through a two-step process involving initial
reduction of the azo bond followed by oxidation of the resulting aromatic amines.[8]

e Reductive Cleavage: The azo bond (-N=N-) is cleaved by azoreductase enzymes, which are
present in the liver and, more significantly, in the gut microbiota.[9][10] This reduction breaks
the molecule into two aromatic amines. In the case of N-Methyl-p-(o-tolylazo)aniline, this
would yield o-toluidine and N-methyl-p-phenylenediamine.

» Oxidative Metabolism: The resulting aromatic amines can then undergo further metabolism,
primarily in the liver, through oxidation reactions catalyzed by cytochrome P450 enzymes.
This can lead to the formation of reactive metabolites that can bind to DNA and other
macromolecules, potentially initiating carcinogenic processes.[8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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